Nitric acid, hexyl ester
Overview
Description
Nitric acid, hexyl ester is an organic compound with the formula C6H13NO3 . It is an ester of hexanol and nitric acid . The IUPAC name for this compound is Nitric acid, hexyl ester and it has a molecular weight of 147.1723 .
Synthesis Analysis
Nitrate esters, such as Nitric acid, hexyl ester, are typically prepared by condensation of nitric acid and the alcohol . For example, the simplest nitrate ester, methyl nitrate, is formed by reaction of methanol and nitric acid in the presence of sulfuric acid . This formation of a nitrate ester is called a nitrooxylation .Molecular Structure Analysis
The molecular structure of Nitric acid, hexyl ester is represented by the formula C6H13NO3 . The IUPAC Standard InChIKey for this compound is AGDYNDJUZRMYRG-UHFFFAOYSA-N .Chemical Reactions Analysis
Esters, including Nitric acid, hexyl ester, undergo a key reaction known as hydrolysis. In this reaction, the ester is split with water, a process that can be catalyzed by either an acid or a base . Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol, while basic hydrolysis of an ester gives a carboxylate salt and an alcohol .Physical And Chemical Properties Analysis
The molecular weight of Nitric acid, hexyl ester is 147.1723 . Further physical and chemical properties are not explicitly mentioned in the sources.Scientific Research Applications
Oxidation Processes
Nitric acid in dichloromethane has been successfully employed for the oxidation of benzylic alcohols and ethers to carbonyl compounds, showcasing its efficacy in yielding aldehydes and ketones. This method demonstrates notable chemoselectivity, allowing for the avoidance of competitive aromatic nitration and further oxidation to carboxylic acids in the case of aldehydes. This suggests that nitric acid, hexyl ester could potentially play a role in similar oxidation processes (Strazzolini & Runcio, 2003).
Separation and Recovery in Chemical Processes
Studies have investigated the separation and recovery of thorium from nitric acid medium using certain extractant systems, which might implicate the use of nitric acid, hexyl ester in similar contexts for efficient separation processes (Dinkar et al., 2012).
Chemical Decomposition
Nitric acid, hexyl ester, could have implications in the microbial decomposition of substances like nitroglycerine and nitrocellulose, indicating its potential role in bioremediation or waste management (Wang Jigui, 2011).
Atmospheric Chemistry
In atmospheric chemistry, alkyl nitrates like nitric acid, hexyl ester, form complex mixtures of organic trace constituents in air. Understanding their interactions and transformations could be crucial for atmospheric studies and pollution control (Kastler & Ballschmiter, 1998).
Analytical Chemistry
In the field of analytical chemistry, nitric acid esters have been used in developing new stationary phases for the separation of organic nitrates, indicating a potential application in chromatographic analyses (Kastler et al., 1998).
Pharmaceutical and Biochemical Studies
Nitric acid, hexyl ester, could be relevant in pharmaceutical and biochemical contexts, as demonstrated by studies on nitroxyl (HNO) reactivity and its detection methods in biological systems (Reisz et al., 2009).
Synthesis of Chemical Compounds
This compound has potential use in the synthesis of various chemical compounds, including α,β-unsaturated α-nitrocarboxylic esters and related compounds, which are important in chemical manufacturing (Shin et al., 1970).
Environmental Impact and Protection
The role of nitric acid, hexyl ester, in the environmental context, like its effect on learning and memory in biological organisms and its interaction with monoamine metabolism, could be significant for ecological studies and protection (Yamada et al., 1995).
Safety and Hazards
While specific safety and hazard information for Nitric acid, hexyl ester is not available, it’s important to note that nitric acid, from which the ester is derived, is considered hazardous. It causes severe skin and eye burns, and may cause blindness and permanent eye damage. Inhalation may cause spasms, inflammation, and edema of the bronchi or larynx .
properties
IUPAC Name |
hexyl nitrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDYNDJUZRMYRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCO[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8066636 |
Source
|
| Record name | Nitric acid, hexyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8066636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Vapor Pressure |
1.58 [mmHg] |
Source
|
| Record name | Nitric acid, hexyl ester | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/15976 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Nitric acid, hexyl ester | |
CAS RN |
20633-11-8, 72245-27-3 |
Source
|
| Record name | Hexyl nitrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20633-11-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hexyl nitrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020633118 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitric acid, hexyl ester, branched and linear | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072245273 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitric acid, hexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nitric acid, hexyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8066636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexyl nitrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.920 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HEXYL NITRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QZY6PB9CHV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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